Cas no 1261848-60-5 (3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl
• CAS No: 1261848-60-5
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4999831
• Update Time: 2025-10-29

3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-13-7-4-10(8-12(13)15)9-2-5-11(6-3-9)14(16,17)18/h2-8H,1H3
• InChI Key： DMQQHQGSPZTBQC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261848-60-5)

3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261848-60-5) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, exhibits remarkable properties that make it valuable for applications in drug discovery, agrochemicals, and advanced materials. Its molecular structure, featuring a fluoro substitution at the 3-position and a methoxy group at the 4-position, contributes to its distinct electronic and steric effects, which are critical for modulating biological activity and material performance.

In recent years, the demand for fluorinated compounds like 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl has surged due to their enhanced metabolic stability, lipophilicity, and bioavailability. These attributes are particularly sought after in the development of small-molecule drugs and agrochemicals, where the introduction of fluorine atoms can significantly improve efficacy and reduce off-target effects. Researchers are increasingly exploring this compound's potential as a building block in the synthesis of novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer.

The compound's trifluoromethyl group is a key feature that enhances its electron-withdrawing properties, making it a valuable moiety in medicinal chemistry. This group is often incorporated into drug candidates to improve their binding affinity to target proteins and resistance to enzymatic degradation. Additionally, the methoxy group contributes to the compound's solubility and pharmacokinetic profile, further broadening its applicability in drug design. These characteristics align with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential for achieving desired clinical outcomes.

Beyond pharmaceuticals, 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl has found utility in the development of advanced materials, including liquid crystals and organic semiconductors. Its rigid biphenyl core and fluorinated substituents make it an excellent candidate for modulating the optical and electronic properties of these materials. This has led to its exploration in optoelectronic devices, such as OLEDs and solar cells, where precise control over molecular architecture is crucial for performance optimization.

The synthesis of 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, which are widely used in organic synthesis. These methods enable the efficient construction of the biphenyl scaffold while preserving the integrity of the functional groups. Recent advancements in catalytic systems and green chemistry have further streamlined the production of this compound, reducing environmental impact and improving yield. This aligns with the growing emphasis on sustainable chemistry and green manufacturing in the chemical industry.

In the context of drug discovery, 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl has been investigated as a potential intermediate for the synthesis of kinase inhibitors and GPCR modulators. Its ability to influence molecular recognition and signal transduction pathways makes it a promising candidate for targeting diseases with complex etiologies. Moreover, its fluorine and methoxy substituents are often leveraged to fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates, a critical consideration in modern pharmacology.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR) and molecular interactions. Its well-defined structure and functional groups provide insights into how subtle modifications can impact biological activity and material properties. This has implications for the design of next-generation therapeutics and functional materials, addressing unmet needs in healthcare and technology.

As the scientific community continues to explore the potential of 3-Fluoro-4-methoxy-4'-(trifluoromethyl)biphenyl, its role in innovative applications is expected to expand. Whether in the realm of drug development, material science, or catalysis, this compound exemplifies the intersection of chemistry and innovation. Its versatility and unique properties position it as a valuable asset in addressing contemporary challenges in science and industry.